8-Hydroxy-4-methoxynaphthalene-1-carbaldehyde

• IUPAC Name: 8-hydroxy-4-methoxynaphthalene-1-carbaldehyde
• InChI: InChI=1S/C12H10O3/c1-15-11-6-5-8(7-13)12-9(11)3-2-4-10(12)14/h2-7,14H,1H3
• InChI Key: BSFMYIOMZCUJBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CC=C(C2=C(C=C1)C=O)O
• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol

Description

8-Hydroxy-4-methoxynaphthalene-1-carbaldehyde (HMC) is an organic compound that has been widely used in scientific research due to its unique properties. HMC is a fluorescent compound that can be synthesized through several methods. The compound has been extensively studied for its potential applications in biochemical and physiological research.

Mechanism of Action

8-Hydroxy-4-methoxynaphthalene-1-carbaldehyde is a fluorescent compound that exhibits a strong emission in the blue-green region of the spectrum. The mechanism of fluorescence of this compound involves the transfer of an electron from the aldehyde group to the naphthalene ring, which results in the formation of a highly fluorescent species. The fluorescence of this compound is highly sensitive to changes in the local environment, such as pH and polarity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to induce apoptosis in cancer cells, suggesting a potential role in cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 8-Hydroxy-4-methoxynaphthalene-1-carbaldehyde in lab experiments is its high sensitivity and selectivity for metal ions and other biomolecules. This compound also exhibits a high quantum yield, which makes it an ideal fluorescent probe for imaging studies. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of 8-Hydroxy-4-methoxynaphthalene-1-carbaldehyde in scientific research. One potential application is in the development of new fluorescent probes for the detection of ROS in living cells. Another potential application is in the study of protein-protein interactions, where this compound could be used as a sensitive and selective probe. Additionally, this compound could be used in the development of new cancer therapies, where its ability to induce apoptosis in cancer cells could be exploited.

Synthesis Methods

8-Hydroxy-4-methoxynaphthalene-1-carbaldehyde can be synthesized through several methods, including the Pfitzinger reaction and the Skraup reaction. The Pfitzinger reaction involves the condensation of 2-naphthol with an aldehyde in the presence of a Lewis acid catalyst. The Skraup reaction involves the condensation of 2-naphthol with an aldehyde in the presence of a strong acid catalyst, such as sulfuric acid.

Scientific Research Applications

8-Hydroxy-4-methoxynaphthalene-1-carbaldehyde has been used in various scientific research applications, including the detection of metal ions, the study of enzyme kinetics, and the investigation of protein-protein interactions. This compound has also been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells.